Cas no 38449-27-3 (Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester)

Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester structure
38449-27-3 structure
Product Name:Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
CAS No:38449-27-3
MF:C23H38O3
MW:362.54602766037
CID:1489702
PubChem ID:10546625
Update Time:2025-04-21

Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-6-pentadecyl-, methyl ester
    • methyl 2-hydroxy-6-pentadecylbenzoate
    • SCHEMBL17725664
    • 38449-27-3
    • CHEMBL2203318
    • DTXSID50441601
    • Inchi: 1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21(24)22(20)23(25)26-2/h16,18-19,24H,3-15,17H2,1-2H3
    • InChI Key: KYAPUQUQNSWRIX-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C(=O)OC)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 362.28224
  • Monoisotopic Mass: 362.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent